Cas no 61111-70-4 (Pentane, 3-diazo-)

Pentane, 3-diazo- structure
Pentane, 3-diazo- structure
Product Name:Pentane, 3-diazo-
CAS No:61111-70-4
MF:C5H10N2
MW:98.1463007926941
CID:491565
PubChem ID:12546269
Update Time:2025-04-19

Pentane, 3-diazo- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 3-diazo-
    • 3-diazopentane
    • DTXSID60502075
    • 61111-70-4
    • Inchi: 1S/C5H10N2/c1-3-5(4-2)7-6/h3-4H2,1-2H3
    • InChI Key: DPNQVRUILKQZTF-UHFFFAOYSA-N
    • SMILES: [N+](=C(CC)CC)=[N-]

Computed Properties

  • Exact Mass: 98.0845
  • Monoisotopic Mass: 98.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 36.4
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